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Compound of Interest

Compound Name: Ala-Phe-Lys-AMC

Cat. No.: B568614 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ala-
Phe-Lys-AMC (H-Ala-Phe-Lys-7-amido-4-methylcoumarin), a fluorogenic substrate commonly

used in enzymatic assays. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This document is intended for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for Ala-Phe-Lys-AMC is presented below. This

information is crucial for a comprehensive understanding of the compound's characteristics to

inform safe handling and disposal practices.

Property Value

CAS Number 120928-02-1

Molecular Formula C₂₈H₃₅N₅O₅

Molecular Weight 521.62 g/mol

Disposal Protocol
The following step-by-step procedure outlines the recommended process for the safe disposal

of Ala-Phe-Lys-AMC. This protocol is based on general best practices for laboratory chemical
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waste. Note: Always consult your institution's specific hazardous waste disposal guidelines and

local regulations, as they may vary.

Step 1: Personal Protective Equipment (PPE)

Before handling Ala-Phe-Lys-AMC, ensure you are wearing appropriate PPE:

Safety goggles

Lab coat

Nitrile gloves

Step 2: Waste Segregation

Proper segregation of chemical waste is fundamental to safe disposal.

Solid Waste: Collect any solid Ala-Phe-Lys-AMC, contaminated personal protective

equipment (e.g., gloves, weighing paper), and any lab materials (e.g., pipette tips, microfuge

tubes) that have come into direct contact with the compound. Place these materials in a

designated, clearly labeled hazardous waste container. The container should be sealable

and made of a material compatible with the chemical.

Aqueous Solutions: For solutions containing Ala-Phe-Lys-AMC, do not dispose of them

down the drain unless explicitly permitted by your institution's environmental health and

safety (EHS) office. Collect all aqueous waste in a designated, leak-proof, and clearly

labeled hazardous waste container.

Step 3: Waste Labeling and Storage

Proper labeling and temporary storage are critical for safety and regulatory compliance.

Labeling: The hazardous waste container must be labeled with the following information:

"Hazardous Waste"

The full chemical name: "Ala-Phe-Lys-AMC"
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The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or lab contact

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory. This area should be away from general lab traffic and incompatible

chemicals.

Step 4: Arranging for Disposal

Contact your institution's EHS department to arrange for the pickup and final disposal of the

hazardous waste. Provide them with all the necessary information from the waste label.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ala-Phe-Lys-AMC.
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Caption: Workflow for the safe disposal of Ala-Phe-Lys-AMC.
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To cite this document: BenchChem. [Safe Disposal of Ala-Phe-Lys-AMC: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568614#ala-phe-lys-amc-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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